2,4,6-trimethyl-N-[1-(2-thienylcarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzenesulfonamide

• IUPAC Name: 2,4,6-trimethyl-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• InChI: InChI=1S/C23H24N2O3S2/c1-15-12-16(2)22(17(3)13-15)30(27,28)24-19-8-9-20-18(14-19)6-4-10-25(20)23(26)21-7-5-11-29-21/h5,7-9,11-14,24H,4,6,10H2,1-3H3
• InChI Key: XHQQZHMKVSCMHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CS4)C
• Molecular Formula: C23H24N2O3S2
• Molecular Weight: 440.6 g/mol

Description

2,4,6-trimethyl-N-[1-(2-thienylcarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C23H24N2O3S2 and its molecular weight is 440.58. The purity is usually 95%.
BenchChem offers high-quality 2,4,6-trimethyl-N-[1-(2-thienylcarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4,6-trimethyl-N-[1-(2-thienylcarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Agents

A study by Alqasoumi et al. (2010) outlined the synthesis and evaluation of novel tetrahydroquinoline derivatives containing the biologically active sulfonamide moiety. These compounds demonstrated significant in vitro antitumor activity, with several derivatives being more potent than the reference drug Doxorubicin, highlighting their potential as new antitumor agents Alqasoumi et al., 2010.

Enzyme Inhibition

Bruno et al. (2017) designed a series of benzenesulfonamides to improve selectivity towards druggable isoforms of human carbonic anhydrases (hCAs). Their research demonstrated remarkable inhibition and selectivity, particularly for the brain-expressed hCA VII isoform, providing insights into the molecular interactions between these compounds and hCAs Bruno et al., 2017.

Catalysis in Organic Synthesis

Research by Dayan et al. (2013) introduced half-sandwich ruthenium complexes containing aromatic sulfonamides, showcasing their efficiency as catalysts in the transfer hydrogenation of acetophenone derivatives. This study contributes to the development of new catalysts for organic synthesis applications Dayan et al., 2013.

Antimicrobial Activity

A study focused on the synthesis of quinoline clubbed with sulfonamide moiety to create compounds intended as antimicrobial agents. The research found that some derivatives showed high activity against Gram-positive bacteria, underscoring the potential of these compounds in developing new antimicrobial treatments Biointerface Research in Applied Chemistry, 2019.

Mechanism of Action

Target of Action

Thiophene-based analogs have been studied extensively and are known to interact with a variety of biological targets . For instance, suprofen, a compound with a 2-substituted thiophene framework, is known as a nonsteroidal anti-inflammatory drug .

Mode of Action

Thiophene derivatives are known to exhibit a wide range of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The interaction of this compound with its targets could result in changes at the molecular level, leading to these observed effects.

Biochemical Pathways

Thiophene derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activity . The downstream effects of these interactions can lead to the observed pharmacological properties.

Result of Action

Given the wide range of pharmacological properties exhibited by thiophene derivatives , it can be inferred that this compound could have multiple effects at the molecular and cellular level.